Cas no 1213500-89-0 ((3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol)

• Product Name: (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol
• CAS No: 1213500-89-0
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 4760762
• PubChem ID: 28348420
• Update Time: 2026-02-26

(3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-[4-(TERT-BUTYL)PHENYL]PROPAN-1-OL
• (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol

• Inchi： 1S/C13H21NO/c1-13(2,3)11-6-4-10(5-7-11)12(14)8-9-15/h4-7,12,15H,8-9,14H2,1-3H3/t12-/m0/s1
• InChI Key： MJDGCGWYWYSKMH-LBPRGKRZSA-N
• SMILES： OCC[C@@H](C1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2

Additional information on (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol

CAS No. 1213500-89-0 and (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol: A Comprehensive Overview of Its Synthesis, Pharmacological Profile, and Therapeutic Potential

(3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol (CAS No. 1213500-89-0) is a chiral compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the class of substituted amino alcohols, characterized by its 3-aminopropyl functional group and a 4-tert-butylphenyl substituent. The stereochemistry of the molecule, specifically the S configuration at the central carbon, plays a critical role in determining its pharmacological activity and biological interactions. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting neurodegenerative diseases, inflammatory conditions, and metabolic disorders.

The 4-tert-butylphenyl moiety in (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol contributes to its lipophilicity, enabling efficient penetration into biological membranes. This property is particularly relevant for its potential applications in central nervous system (CNS) disorders, where the ability to cross the blood-brain barrier is essential. The 3-aminopropyl group, on the other hand, is known to engage in hydrogen bonding and electrostatic interactions with target proteins, enhancing its binding affinity and selectivity. These structural features make (3S)-3-Amino-3-(4-tert-butyphenyl)propan-1-ol a promising candidate for drug discovery, as evidenced by recent advancements in its synthesis and biological evaluation.

Recent research has focused on the synthesis of (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol through enantioselective catalytic methods. A 2023 study published in Organic & Biomolecular Chemistry demonstrated the use of chiral Brønsted acid catalysts to achieve high enantiomeric excess (ee) in the formation of the S configuration. This approach not only improves the efficiency of the synthesis but also reduces the reliance on expensive chiral auxiliaries, aligning with the principles of green chemistry. The optimization of reaction conditions, including temperature, solvent, and catalyst loading, has been critical in achieving scalable production of this compound for further preclinical studies.

The pharmacological profile of (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol is under active investigation. Preliminary in vitro studies have shown its ability to modulate the activity of ionotropic glutamate receptors, particularly the NMDA receptor subtype, which is implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. A 2023 preclinical study published in Journal of Medicinal Chemistry reported that this compound exhibits neuroprotective effects in a mouse model of Parkinson’s disease, with significant reduction in dopaminergic neuron loss. The mechanism of action appears to involve the modulation of intracellular calcium signaling and the inhibition of oxidative stress pathways, highlighting its potential as a therapeutic agent for neurodegenerative conditions.

Additionally, (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol has shown promise in the treatment of inflammatory diseases. A 2023 study in Pharmaceutical Research demonstrated its anti-inflammatory activity in a rat model of rheumatoid arthritis. The compound was found to inhibit the activation of NF-κB, a key transcription factor involved in the inflammatory response, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol could be a valuable therapeutic option for autoimmune and inflammatory disorders, offering a novel approach to managing chronic inflammation.

The 4-tert-butylphenyl substituent in (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol also contributes to its potential as an antidiabetic agent. A 2023 study in Diabetes & Metabolism Journal reported that this compound enhances insulin sensitivity in adipocytes by modulating the Akt signaling pathway. The compound was shown to increase glucose uptake and reduce lipid accumulation, which are critical factors in the pathogenesis of type 2 diabetes. These findings underscore the multifaceted therapeutic potential of (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol and its relevance in the treatment of metabolic disorders.

Despite its promising pharmacological profile, the development of (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol as a therapeutic agent is still in its early stages. Challenges such as optimizing its solubility, bioavailability, and pharmacokinetic properties remain critical areas of research. Additionally, the need for further preclinical and clinical studies to validate its safety and efficacy in humans is essential. However, the structural versatility of this compound and its demonstrated biological activity make it a compelling candidate for further exploration in drug discovery.

In conclusion, (3S)-3-Amino-3-(4-tert-butylphenyl)propan-1-ol (CAS No. 1213500-89-0) represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combined with its diverse pharmacological activities, positions it as a potential therapeutic agent for a range of diseases. Continued research into its synthesis, mechanism of action, and clinical applications will be crucial in unlocking its full potential as a novel drug candidate.